Cas no 496-31-1 (Benzobthiophen-2(3H)-one)

• Product Name: Benzobthiophen-2(3H)-one
• CAS No: 496-31-1
• MF: C₈H₆OS
• MW: 150.197640895844
• CID: 1064976
• PubChem ID: 12209927
• Update Time: 2025-11-02

Benzobthiophen-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-2(3H)-one
• 2,3-Dihydrobenzo[b]thiophene-2-one
• 3H-1-benzothiophen-2-one
• 1-Benzothiophen-2(3H)-one #
• DB-108448
• A51238
• 2,3-dihydro-2-oxo-benzo[b]thiophene
• AKOS005215766
• benzothiophene-2-one
• HS-4300
• MFCD28050271
• 3H-benzo[b]thiophen-2-one
• Z1262255386
• 496-31-1
• 2,3-dihydro-1-benzothiophen-2-one
• DTXSID60343687
• benzthiophene-2-one
• benzo[b]thiophene-2(3H)-one
• 2-Oxo-1-thiaindan; 2-Oxo-2,3-dihydrobenzo[b]thiophene; 2-Mercapto-benzeneacetic Acid gamma-(Thio Lactone); Thianaphthen-2-one
• 2,3-dihydro-2-oxo-benzo[b]thiophen
• SCHEMBL1498003
• 3H-benzothiophen-2-one
• Benzobthiophen-2(3H)-one

• Inchi： 1S/C8H6OS/c9-8-5-6-3-1-2-4-7(6)10-8/h1-4H,5H2
• InChI Key： ARTAFUJPRUWRJK-UHFFFAOYSA-N
• SMILES： S1C(CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 150.01398
• Monoisotopic Mass: 150.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzobthiophen-2(3H)-one

Recent Advances in the Study of Benzobthiophen-2(3H)-one (CAS: 496-31-1) in Chemical Biology and Pharmaceutical Research

Benzobthiophen-2(3H)-one (CAS: 496-31-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzothiophene core, serves as a crucial scaffold in the development of novel therapeutic agents. Recent studies have explored its potential in drug discovery, particularly in the context of enzyme inhibition, receptor modulation, and antimicrobial activity. The growing body of research underscores the importance of Benzobthiophen-2(3H)-one as a promising candidate for addressing unmet medical needs.

One of the most notable advancements in the study of Benzobthiophen-2(3H)-one is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have successfully utilized this compound to develop derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the benzothiophene core could significantly improve the compound's binding affinity to target proteins, thereby increasing its therapeutic efficacy. These findings highlight the potential of Benzobthiophen-2(3H)-one as a versatile building block in medicinal chemistry.

In addition to its synthetic utility, Benzobthiophen-2(3H)-one has been investigated for its intrinsic biological activities. Recent in vitro and in vivo studies have revealed its potential as an antimicrobial agent, with notable activity against drug-resistant bacterial strains. A 2024 study in Antimicrobial Agents and Chemotherapy reported that Benzobthiophen-2(3H)-one derivatives exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA), a major public health concern. These results suggest that further optimization of this scaffold could lead to the development of new antibiotics to combat resistant infections.

The mechanistic insights into the biological activities of Benzobthiophen-2(3H)-one have also been a focal point of recent research. Advanced computational modeling and structural biology techniques have been employed to elucidate the compound's interactions with biological targets. For example, a 2023 study in Bioorganic & Medicinal Chemistry utilized molecular docking and dynamics simulations to identify key binding motifs between Benzobthiophen-2(3H)-one derivatives and target enzymes. These findings provide a foundation for rational drug design and the development of more effective therapeutics.

Despite the promising advancements, challenges remain in the clinical translation of Benzobthiophen-2(3H)-one-based compounds. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further research. Recent efforts have focused on optimizing the pharmacokinetic properties of these compounds, with some studies reporting successful modifications that enhance their drug-like characteristics. For instance, a 2024 preprint in ChemRxiv described the development of prodrug strategies to improve the oral bioavailability of Benzobthiophen-2(3H)-one derivatives, paving the way for future clinical applications.

In conclusion, Benzobthiophen-2(3H)-one (CAS: 496-31-1) represents a highly promising scaffold in chemical biology and pharmaceutical research. Its versatility in drug discovery, coupled with its intrinsic biological activities, makes it a valuable target for further investigation. Ongoing studies continue to uncover new applications and optimize its properties, positioning this compound as a potential game-changer in the development of next-generation therapeutics. Future research should focus on addressing the remaining challenges to fully realize its clinical potential.